Cas no 80117-05-1 (1,2-Propanediol, 3-(4-chlorophenoxy)-, (S)-)

• Product name: 1,2-Propanediol, 3-(4-chlorophenoxy)-, (S)-
• CAS No: 80117-05-1
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 4192895
• PubChem ID: 6927747

1,2-Propanediol, 3-(4-chlorophenoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(4-chlorophenoxy)-, (S)-
• 1,2-Propanediol, 3-(4-chlorophenoxy)-, (2S)-
• (2S)-3-(4-chlorophenoxy)-1,2-propanediol
• (2S)-3-(p-chlorophenoxy)-1,2-propanediol
• Q27126733
• (2S)-3-(4-chlorophenoxy)propane-1,2-diol
• DTXSID70426117
• UNII-A2WHY8L93S
• Chlorphenesin, (S)-
• (S)-glycerol alpha-p-chlorophenyl ether
• (S)-p-chlorophenyl-alpha-glyceryl ether
• (2S)-3-(p-chlorophenoxy)propane-1,2-diol
• 80117-05-1
• (S)-chlorphenesin
• CHEBI:59480
• A2WHY8L93S

• Inchi： InChI=1S/C9H11ClO3/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,11-12H,5-6H2/t8-/m0/s1
• InChI Key： MXOAEAUPQDYUQM-QMMMGPOBSA-N

Computed Properties

• Exact Mass: 202.0396719Da
• Monoisotopic Mass: 202.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų